2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-4-nitrophenol
• InChI: InChI=1S/C18H21N3O3/c22-18-7-6-17(21(23)24)12-16(18)14-20-10-8-19(9-11-20)13-15-4-2-1-3-5-15/h1-7,12,22H,8-11,13-14H2
• InChI Key: FADFGHDMWWOMEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol, also known as BPN, is a chemical compound that has been widely studied for its potential applications in scientific research. BPN is a member of the phenolic family of compounds and is structurally related to other compounds such as paracetamol and acetaminophen.

Mechanism of Action

The mechanism of action of 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol is not fully understood, but it is thought to involve the modulation of neurotransmitter activity in the brain. This compound has been shown to increase the release of dopamine and serotonin in certain areas of the brain, leading to increased neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on neurotransmitter activity, this compound has also been shown to have antioxidant properties and to inhibit the activity of certain enzymes such as cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol in lab experiments is its relatively low toxicity compared to other compounds in the phenolic family. However, one limitation is that this compound is relatively insoluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol. One area of interest is in the development of new drugs based on the structure of this compound that could have improved activity and/or reduced toxicity. Another area of interest is in the further exploration of this compound's effects on neurotransmitter activity and its potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.

Synthesis Methods

The synthesis of 2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol involves the reaction of 4-nitrophenol with benzylpiperazine in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of this compound as a yellow crystalline solid.

Scientific Research Applications

2-[(4-benzyl-1-piperazinyl)methyl]-4-nitrophenol has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been shown to modulate the activity of certain neurotransmitters such as dopamine and serotonin.